2-{[4-methyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}-1-(3-nitrophenyl)ethanone

• IUPAC Name: 2-[[4-methyl-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-1-(3-nitrophenyl)ethanone
• InChI: InChI=1S/C18H16N4O3S/c1-12-6-8-13(9-7-12)17-19-20-18(21(17)2)26-11-16(23)14-4-3-5-15(10-14)22(24)25/h3-10H,11H2,1-2H3
• InChI Key: RTMNHRAOGZPIPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(N2C)SCC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol

Description

Synthesis Analysis

The synthesis of triazole derivatives often involves the reaction of bromo or chloro ethanones with amino or thiol compounds in the presence of a catalyst. For instance, Abdel-Wahab et al. (2023) reported the synthesis of a related triazole compound by reacting 2-bromo-1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one with 4-amino-5-((2,4-dichlorophenoxy)methyl)-4H-1,2,4-triazole-3-thiol in absolute ethanol, yielding a product in 73% yield (Abdel-Wahab et al., 2023).

Molecular Structure Analysis

The molecular structure of triazole derivatives is characterized by X-ray single crystal diffraction and spectral analyses, including NMR and IR spectroscopy. These methods confirm the presence of triazole rings and other substituents, providing insights into the molecular geometry and electronic structure of the compound (Abdel-Wahab et al., 2023).

Scientific Research Applications

Synthesis and Chemical Reactions

This compound is involved in the synthesis and chemical reactions of various heterocyclic compounds, demonstrating its versatility in organic chemistry. For instance, the synthesis of tetrazole derivatives indicates its potential for creating compounds with anticandidal activity and low cytotoxicity (Kaplancıklı et al., 2014). Furthermore, its derivatives have been explored for anti-breast cancer agents through microwave-assisted synthesis, showcasing its potential in medicinal chemistry (Mahmoud et al., 2021).

Antimicrobial and Antiviral Activity

Derivatives of this compound have shown promising results in the development of antimicrobial and antiviral agents. For example, thiosemicarbazones derived from nitrophenyl-ethanone compounds exhibit significant antibacterial activity (Parekh & Desai, 2006). Moreover, the creation of novel triazole derivatives from this compound has led to potential antimicrobial agents, highlighting its utility in addressing drug-resistant infections (Bochao et al., 2017).

Material Science and Corrosion Inhibition

In material science, this compound's derivatives have been investigated for their corrosion inhibitory properties, suggesting a role in protecting metals against corrosion in acidic environments. This application is critical for the longevity and durability of metal structures and components (Jawad et al., 2020).

Solid-Liquid Phase Equilibrium Studies

Research into the solid-liquid phase equilibrium of nitrophenyl ethanones has provided insights into the separation processes of chemical mixtures, which is fundamental in chemical engineering and material science (Li et al., 2019).